Cas no 22423-42-3 (1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl-)

• Product Name: 1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl-
• CAS No: 22423-42-3
• MF: C₁₂H₁₃ClN₂O₄
• MW: 284.695622205734
• CID: 270401
• PubChem ID: 469422
• Update Time: 2025-04-19

1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-chloro-1-b-D-ribofuranosyl-
• 2-(2-chlorobenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 1H-Benzimidazole, 2-chloro-1-.beta.-D-ribofuranosyl-
• Benzimidazole, 2-chloro-1-.beta.-D-ribofuranosyl-
• INKPVXRUWGSVMM-GWOFURMSSA-N
• 2-Chloro-1-.beta.-D-ribofuranosylbenzimidazole
• Benzimidazole,2-chloro-1-.beta.-D-ribofuranosyl-
• SCHEMBL3928077
• (2R,3R,4S,5R)-2-(2-chlorobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 22423-42-3
• 2-Chloro-1-beta-D-ribofuranosylbenzimidazole
• NSC 111354
• NSC111354
• 2-Chloro-1-(beta-D-ribofuranosyl)-1H-benzimidazole

• Inchi： 1S/C12H13ClN2O4/c13-12-14-6-3-1-2-4-7(6)15(12)11-10(18)9(17)8(5-16)19-11/h1-4,8-11,16-18H,5H2/t8-,9-,10-,11-/m1/s1
• InChI Key： INKPVXRUWGSVMM-GWOFURMSSA-N
• SMILES： ClC1=NC2C=CC=CC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 284.056385
• Monoisotopic Mass: 284.056385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7
• XLogP3: 0.8

Experimental Properties

• Density: 1.74
• Boiling Point: 589.3°Cat760mmHg
• Flash Point: 310.2°C
• Refractive Index: 1.737
• PSA: 87.74000
• LogP: 0.30120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides Benzimidazole ribonucleosides and ribonucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides